Cas no 73-39-2 (Uridine,2'-deoxy-5-(2-propenyl)- (9CI))

Uridine,2'-deoxy-5-(2-propenyl)- (9CI) structure
73-39-2 structure
Product Name:Uridine,2'-deoxy-5-(2-propenyl)- (9CI)
CAS No:73-39-2
MF:C12H16N2O5
MW:268.265843391418
CID:565173
PubChem ID:65563
Update Time:2025-04-19

Uridine,2'-deoxy-5-(2-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine,2'-deoxy-5-(2-propenyl)- (9CI)
    • 5-(2-propenyl)-2'-deoxyuridine
    • Uridine, 5-allyl-2'-deoxy-
    • 2'-Deoxy-5-(2-propenyl)uridine
    • 5-Allyl-2'-deoxyuridin
    • 5-allyl-2'-deoxy-uridine
    • 5-Allyl-2'-deoxyuridine
    • 5-Allyldeoxyuridine
    • 5'-allyluridine
    • C5-(allyl)-2'-deoxyuridine
    • NSC-80805
    • 5-Allyl-1-(4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-1H-pyrimidine-2,4-dione
    • URIDINE, 2'-DEOXY-5-(2-PROPEN-1-YL)-
    • 73-39-2
    • NSC 80805
    • 2'-Deoxy-5(2-propenyl)uridine
    • SCHEMBL2399222
    • 5-Propenyl-2'-deoxyuridine
    • Uridine, 2'-deoxy-5-(2-propenyl)-
    • 5-Allyl-4-hydroxy-1-((2R,4S,5R)-4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-1H-pyrimidin-2-one
    • UNII-6BT80V8EYX
    • 5-allyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
    • 5-Allyl-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
    • CHEMBL3143650
    • 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-prop-2-enylpyrimidine-2,4-dione
    • AKOS028109102
    • 6BT80V8EYX
    • 5-allyl-4-hydroxy-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
    • Inchi: 1S/C12H16N2O5/c1-2-3-7-5-14(12(18)13-11(7)17)10-4-8(16)9(6-15)19-10/h2,5,8-10,15-16H,1,3-4,6H2,(H,13,17,18)/t8-,9+,10+/m0/s1
    • InChI Key: XUAFMQXKGPTTJN-IVZWLZJFSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(CC=C)=C1)=O)=O)O

Computed Properties

  • Exact Mass: 268.10598
  • Monoisotopic Mass: 268.10592162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 99.1Ų

Experimental Properties

  • PSA: 99.1
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